3-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide

• IUPAC Name: 3-fluoro-N-[(6-phenyl-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C19H16FN3OS/c20-15-8-4-7-14(11-15)18(24)21-12-16-17(13-5-2-1-3-6-13)22-19-23(16)9-10-25-19/h1-8,11H,9-10,12H2,(H,21,24)
• InChI Key: ZNKBWFGQQZULMD-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=C(N21)CNC(=O)C3=CC(=CC=C3)F)C4=CC=CC=C4
• Molecular Formula: C19H16FN3OS
• Molecular Weight: 353.4 g/mol

Description

Imidazole and thiazole are both five-membered heterocyclic organic compounds. Imidazole contains three carbon atoms, two nitrogen atoms, and two double bonds. Thiazole, on the other hand, contains three carbon atoms, one sulfur atom, one nitrogen atom, and two double bonds. These compounds are part of the azole heterocycles, which also include oxazoles.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which are similar to your compound, can be achieved by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is reasonably fast, very clean, high yielding, and environmentally benign.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been functionalized through various radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

Compounds containing imidazole, a core structure in the given compound, have been known to exhibit a broad range of biological activities . They have been used in the development of new drugs with various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

It’s known that imidazole derivatives can interact with various biological targets, leading to a wide range of effects . The specific interactions and resulting changes would depend on the exact nature of the target and the structure of the derivative.

Biochemical Pathways

Given the broad range of activities associated with imidazole derivatives , it can be inferred that multiple pathways could potentially be affected. The exact pathways and their downstream effects would depend on the specific targets of the compound.

Result of Action

Given the wide range of activities associated with imidazole derivatives , the compound could potentially have diverse effects at the molecular and cellular level.

Advantages and Limitations for Lab Experiments

The use of 3-Fluoro-N-PITMBA in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound is its low cost and availability, as it can be synthesized relatively easily and inexpensively. Additionally, this compound has a wide range of biological activities, making it a useful tool in the study of various diseases. However, one of the main limitations of using this compound is its toxicity, as it has been found to be toxic to certain cells and organisms. Additionally, this compound is not approved for use in humans, and its use in laboratory experiments should be done with caution.

Future Directions

The potential future directions for 3-Fluoro-N-PITMBA are vast, and there are numerous opportunities for further research. One potential direction is the development of more effective and selective inhibitors of tyrosine kinases, which could be used in the treatment of various diseases. Additionally, further research could be conducted on the compound’s potential as an antiviral agent, as well as its potential as an anti-inflammatory agent. Furthermore, further research could be conducted on the compound’s potential as an antioxidant and its ability to interact with certain receptors, such as the estrogen receptor. Finally, further research could be conducted on the compound’s potential as a drug candidate for various diseases, such as cancer, inflammation, and other diseases.

Synthesis Methods

3-Fluoro-N-PITMBA can be synthesized via a variety of methods, including the use of Grignard reagents, palladium-catalyzed cross-coupling reactions, and the Ullmann reaction. The most commonly used method for the synthesis of 3-Fluoro-N-PITMBA is the Ullmann reaction, which involves the use of a bromo-substituted benzamide as the starting material. This compound is reacted with a 3-fluorobenzyl bromide in the presence of a copper catalyst, forming the desired product. This method has been shown to be efficient and cost-effective, and is widely used in industry.

Scientific Research Applications

3-Fluoro-N-PITMBA has been studied extensively in the field of medicinal chemistry, and has been found to have potential applications in the treatment of various diseases. It has been shown to inhibit the activity of certain enzymes, such as tyrosine kinases, and has been found to be effective in the treatment of cancer, inflammation, and other diseases. It has also been studied for its potential as an antiviral agent, and has been found to be effective against certain viruses, such as HIV. Additionally, 3-Fluoro-N-PITMBA has been studied for its potential as an anti-inflammatory agent, and has been found to be effective in the treatment of asthma and other respiratory diseases.